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Compound of Interest

Compound Name: Haloxyfop-d4

Cat. No.: B150307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions
for Haloxyfop-d4. The information presented is primarily based on the safety data sheets
(SDS) of Haloxyfop and its derivatives, as Haloxyfop-d4 is a deuterated analog and is
expected to exhibit similar chemical and toxicological properties. This document is intended to
be a resource for laboratory personnel and professionals in drug development who may be
working with this compound.

Chemical and Physical Properties

Haloxyfop-d4 is the deuterated analog of Haloxyfop, a herbicide.[1] Its chemical structure is
similar to Haloxyfop, with deuterium atoms incorporated into the phenoxy ring.
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Property Value
Molecular Formula C15H7D4CIF3NOa4
Molecular Weight 365.72 g/mol [1]

Haloxyfop (Free Acid) D4 (Phenoxy-D4), 2-[4-
[[3-chloro-5-(trifluoromethyl)-2-

Synonyms o )
pyridinylJoxy]phenoxy-2,3,5,6-d4]-Propanoic
acid[1]

Appearance Likely a solid, similar to Haloxyfop

. Information not readily available for Haloxyfop-

Solubility

d4. Haloxyfop is soluble in organic solvents.

Hazard Identification and GHS Classification

Haloxyfop and its derivatives are classified as hazardous substances.[2][3][4][5] The following

GHS classification is based on data for Haloxyfop.

Hazard Class Category

Hazard Statement

Acute Toxicity (Oral) 4

H302: Harmful if swallowed[2]
[31[41[5]1[6]

Serious Eye Damage/Eye

H318: Causes serious eye

1
Irritation damage[6]
Skin Corrosion/Irritation - H315: Causes skin irritation[5]
Acute Toxicity (Inhalation) - H332: Harmful if inhaled[5]
H410: Very toxic to aquatic life
Hazardous to the Aquatic with long lasting effects[2][3][4]
Environment, Long-Term Chronic 1/ Chronic 3 [5]/ H412: Harmful to aquatic
Hazard life with long lasting effects[6]
[7]
o H227: Combustible liquid[2][3]
Flammable Liquids 4

[4]
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Signal Word: Danger or Warning[2][3][4][5][6]
Pictograms:

e Corrosion

» Exclamation Mark

e Health Hazard

e Environment

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling

e Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[2]

[3]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][8][9]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, butyl rubber), a lab
coat, and closed-toe shoes.[2][8][9][10]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

» Hygiene Practices: Avoid contact with skin, eyes, and clothing.[8][9] Do not eat, drink, or
smoke in the laboratory.[2][3] Wash hands thoroughly after handling.[2][3][9]

Storage

e Store in a cool, dry, and well-ventilated area away from incompatible materials.[2][3]

o Keep containers tightly closed when not in use.[2][3]
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o Store away from heat, sparks, and open flames.[2][3]

o Keep away from strong oxidizing agents.[2][3]

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][3]

Accidental Release and Disposal
Accidental Release Measures

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE).

o Absorb the spill with an inert material (e.g., sand, earth, vermiculite).

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20HALOXYFOP%20520%20HERBICIDE_2020-08-25.pdf
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-HALOXYFOP-520-HERBICIDE-v4.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20HALOXYFOP%20520%20HERBICIDE_2020-08-25.pdf
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-HALOXYFOP-520-HERBICIDE-v4.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20HALOXYFOP%20520%20HERBICIDE_2020-08-25.pdf
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-HALOXYFOP-520-HERBICIDE-v4.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20HALOXYFOP%20520%20HERBICIDE_2020-08-25.pdf
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-HALOXYFOP-520-HERBICIDE-v4.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20HALOXYFOP%20520%20HERBICIDE_2020-08-25.pdf
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-HALOXYFOP-520-HERBICIDE-v4.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20HALOXYFOP%20520%20HERBICIDE_2020-08-25.pdf
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-HALOXYFOP-520-HERBICIDE-v4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Collect the absorbed material into a suitable, labeled container for disposal.[2][3]

e Do not allow the spilled material to enter drains or waterways.[2][3]

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not dispose of undiluted chemicals on site.[8]

Toxicological and Ecotoxicological Information

Toxicological Information

o Acute Oral Toxicity: Harmful if swallowed.[2][3][4][5][6] May cause loss of appetite and
damage to the liver and kidneys.[2]

o Acute Dermal Toxicity: May cause skin irritation, redness, and itchiness.[2]

e Acute Inhalation Toxicity: May be harmful if inhaled, causing symptoms similar to ingestion
and mild respiratory irritation.[2][3]

e Eye Irritation: Causes serious eye damage or irritation, including stinging, redness, and
watering.[2][6]

o Chronic Effects: Prolonged or repeated exposure may cause adverse effects.

Ecotoxicological Information

o Haloxyfop is very toxic to aquatic life with long-lasting effects.[2][3][4][5]

 Itis considered practically non-toxic to birds and bees.[3]

Experimental Protocols

Detailed experimental protocols for the safety assessment of Haloxyfop-d4 are not available in
the provided search results. Safety assessments for pesticides and related compounds
typically involve a battery of standardized toxicological and ecotoxicological studies as per
international guidelines (e.g., OECD, EPA).
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Visualized Workflows and Relationships

The following diagrams illustrate key safety and handling workflows for Haloxyfop-d4.

Preparation Handling Post-Handling

Select Appropriate PPE Ensure Proper Ventiation
Read SDS and Understand Hazards| e )] Weigh and Transfer in Fume Hood Avoid Inhalation and Skin/Eye Contact| No Eating, Drinking, or Smoking Clean Work Area Dispose of Waste Properly ‘Wash Hands Thoroughly

Exposure Occurs

Inhalation Ingestion

Move to Fresh Air Wash with Soap & Water

Seek Immediate
Medical Attention

Rinse Eyes for 15 min Rinse Mouth, Do Not Induce Vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Haloxyfop-d4: A Comprehensive Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150307#haloxyfop-d4-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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